Cas no 1700277-64-0 (2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1700277-64-0
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 6185721
• PubChem ID: 136709875
• Update Time: 2025-06-13

2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• EN300-1118727
• 2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• 1700277-64-0

• Inchi： 1S/C12H15N3S/c1-2-9-8-15-10(11-4-3-7-16-11)5-6-13-12(15)14-9/h3-4,7-8,10H,2,5-6H2,1H3,(H,13,14)
• InChI Key： PNMWFIMHJKRLAR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCNC2=NC(CC)=CN12

Computed Properties

• Exact Mass: 233.09866866g/mol
• Monoisotopic Mass: 233.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1700277-64-0): A Comprehensive Overview

2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1700277-64-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

Chemical Structure and Synthesis

The chemical structure of 2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is characterized by a fused imidazopyrimidine ring system with an ethyl substituent at the 2-position and a thiophenyl group at the 5-position. The unique combination of these functional groups imparts distinct chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including condensation, cyclization, and substitution reactions.

One of the commonly used synthetic routes involves the reaction of 2-chloroethylamine with thiophene-2-carbaldehyde to form an intermediate imine. This intermediate is then cyclized in the presence of a suitable base to form the imidazopyrimidine core. Subsequent functionalization steps can be employed to introduce the desired substituents at specific positions on the ring system.

Biological Properties and Mechanisms of Action

2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In cancer research, 2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has demonstrated significant cytotoxic effects against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase pathways and the modulation of cell cycle regulatory proteins. Additionally, it has been shown to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways.

Clinical Applications and Research Advancements

The potential therapeutic applications of 2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine are being actively explored in preclinical and clinical settings. In preclinical studies using animal models of inflammatory diseases such as arthritis and colitis, this compound has shown promising results in reducing inflammation and improving disease outcomes.

In cancer research, several studies have evaluated the efficacy of 2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine in combination with other anticancer agents. These combination therapies have demonstrated synergistic effects in enhancing tumor suppression and reducing side effects compared to monotherapy approaches.

Safety and Toxicology

The safety profile of 2-ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is an important consideration for its potential use in therapeutic applications. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. These trials will provide valuable insights into its pharmacokinetics and pharmacodynamics in a clinical setting.

Conclusion

2-Ethyl-5-(thiophen-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1700277-64-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and mechanism of action make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its full potential, this compound holds promise for addressing unmet medical needs in various disease areas.